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Compound of Interest

Compound Name: 4-Ethylmethcathinone

Cat. No.: B1651093 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4-
Ethylmethcathinone (4-EMC)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethylmethcathinone, commonly known as 4-EMC, is a synthetic stimulant compound

belonging to the substituted cathinone class.[1] It is a structural isomer of 4-methylethcathinone

(4-MEC) and 3,4-dimethylmethcathinone (3,4-DMMC).[2] First synthesized in the early 2010s,

4-EMC has been identified as a designer drug in various regions globally.[1][2][3] Its effects are

reported to be both stimulant and entactogen, stemming from its presumed interaction with

monoamine transporters.[1][4] This document provides a detailed overview of its chemical and

physical properties, structure, and the experimental protocols used for its characterization.

Chemical Structure and Identification
4-EMC's structure is characterized by a phenethylamine core with an ethyl group on the phenyl

ring at the para position, a methyl group on the nitrogen atom, and a ketone group at the beta

position. It is structurally related to mephedrone (4-methylmethcathinone).[5]

Key Identifiers:

IUPAC Name: 1-(4-ethylphenyl)-2-(methylamino)propan-1-one[2][6][7]
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Common Synonyms: 4-EMC, 4-Ethylmethcathinone[2][6][7]

CAS Number: 1225622-14-9 (for base)[2][6][7]

Molecular Formula: C₁₂H₁₇NO[2][6]

InChIKey: FUYPDKFWOHBUFT-UHFFFAOYSA-N[2][6]

Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C(C)NC[6][8]

Physicochemical Properties
The following table summarizes the key chemical and physical properties of 4-
Ethylmethcathinone and its common hydrochloride salt.
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Property Value (Base) Value (HCl Salt) Reference(s)

Molecular Weight 191.27 g/mol 227.7 g/mol [2][6][7]

Appearance -

White/Yellowish

Crystalline Solid,

White Powder

[4][7][9]

Melting Point Not Determined 182.2 °C [7]

Exact Mass 191.131014166 Da - [6]

Solubility -

DMF: 1 mg/ml,

DMSO: 2.5 mg/ml,

Ethanol: 5 mg/ml,

PBS (pH 7.2): 10

mg/ml

[5]

UVmax (λmax) - 260 nm [5]

XLogP3-AA

(Computed)
2.4 - [6]

Hydrogen Bond Donor

Count
1 - [6]

Hydrogen Bond

Acceptor Count
2 - [6]

Rotatable Bond Count 4 - [6]

Topological Polar

Surface Area
29.1 Å² - [6]

Pharmacological Profile
4-EMC is understood to exert its stimulant and entactogenic effects by acting as a releasing

agent for key neurotransmitters in the brain, including serotonin, dopamine, and

norepinephrine.[1] This mechanism is similar to other compounds in the substituted cathinone

class.[4]
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Proposed Mechanism of Action for 4-EMC
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Caption: Proposed mechanism of 4-EMC interacting with monoamine transporters.

Structural Relationships
4-EMC is part of a larger family of synthetic cathinones and shares a core structure with many

other psychoactive substances. Its specific properties are determined by the substitutions on

the phenethylamine backbone.
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Structural Relationship of 4-EMC to Related Cathinones
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General Analytical Workflow for 4-EMC Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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